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Compound of Interest

Compound Name: Cyclamic Acid-d11

Cat. No.: B565016 Get Quote

Technical Guide: Cyclamic Acid-d11
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Cyclamic Acid-d11. It includes a summary of its quantitative data,

detailed experimental protocols for its analytical application, and a visualization of its primary

metabolic pathway. This document is intended to serve as a critical resource for professionals

in research and drug development.

Core Physical and Chemical Properties
Cyclamic Acid-d11, the deuterated analog of Cyclamic Acid, is primarily utilized as an internal

standard in analytical chemistry, particularly in mass spectrometry-based methods, for the

quantification of cyclamate.[1] Its physical and chemical properties are crucial for its application

in these sensitive analytical techniques.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Cyclamic Acid-
d11. Due to the limited availability of experimentally determined data for the deuterated form,

some values are based on the non-deuterated compound or are computed estimates.
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Property Value Source

Molecular Formula C₆H₂D₁₁NO₃S [2][3]

Molecular Weight 190.31 g/mol [2][4]

Exact Mass 190.13065866 Da

Melting Point 167-170 °C

Boiling Point Data not available

Solubility Soluble in DMSO, Methanol

Physical State White Solid

IUPAC Name

(1,2,2,3,3,4,4,5,5,6,6-

undecadeuteriocyclohexyl)sulf

amic acid

CAS Number 1215770-73-2

Experimental Protocols
Cyclamic Acid-d11 is instrumental as an internal standard for the accurate quantification of

cyclamate in various matrices, including foodstuffs and biological samples. The following is a

representative experimental protocol for the analysis of cyclamate using Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS) and Cyclamic Acid-d11.

Determination of Cyclamate in Food Samples by LC-
MS/MS
This protocol outlines a method for the extraction and quantification of cyclamate from a solid

food matrix.

1. Sample Preparation:

Homogenization: Weigh 1 gram of the homogenized food sample into a 50 mL polypropylene

centrifuge tube.
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Extraction: Add 10 mL of a suitable extraction solvent (e.g., a mixture of acetonitrile and

water).

Internal Standard Spiking: Add a known concentration of Cyclamic Acid-d11 solution to the

sample.

Vortexing and Centrifugation: Vortex the tube for 1 minute to ensure thorough mixing.

Centrifuge the sample at 10,000 rpm for 10 minutes to separate the solid and liquid phases.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water with 0.1% formic acid (Solvent A)

and acetonitrile with 0.1% formic acid (Solvent B).

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer operating in

Multiple Reaction Monitoring (MRM) mode.

Ionization Source: Electrospray ionization (ESI) in negative ion mode.

MRM Transitions:

Cyclamate: Monitor the transition of the precursor ion (m/z) to a specific product ion (m/z).

Cyclamic Acid-d11: Monitor the transition of the deuterated precursor ion (m/z) to its

corresponding product ion (m/z).

3. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of cyclamate to the peak

area of Cyclamic Acid-d11 against the concentration of the cyclamate standards.
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Determine the concentration of cyclamate in the sample by interpolating its peak area ratio

from the calibration curve. The use of the deuterated internal standard corrects for matrix

effects and variations in instrument response.

Metabolic Pathway
The primary metabolic fate of cyclamate in humans involves biotransformation by the gut

microflora. Unabsorbed cyclamate is metabolized to cyclohexylamine, a compound that is then

absorbed and further metabolized before excretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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